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Compound of Interest

Compound Name: Desmethoxyyangonin

Cat. No.: B600312 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of desmethoxyyangonin, a kavalactone

found in the kava plant. Adherence to these procedures is critical to protect personnel and the

environment.

Hazard and Safety Summary
Desmethoxyyangonin presents several hazards that must be considered during handling and

disposal. The following table summarizes key quantitative and qualitative safety data.
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Hazard Classification &
Properties

Description Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Aquatic Toxicity
Acute Category 1 (Very toxic to

aquatic life)
[1]

Chronic Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Personal Protective Equipment

(PPE)

Full personal protective

equipment, including gloves,

lab coat, and safety goggles.

Use a dust mask if handling

powder.

[1][2]

Storage

Keep container tightly sealed

in a cool, well-ventilated area,

away from direct sunlight and

ignition sources.

[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of desmethoxyyangonin is to use an approved waste

disposal plant[1]. This ensures that the compound, which is harmful and toxic to aquatic life, is

managed in an environmentally responsible manner. For laboratory settings, the following step-

by-step protocol should be followed:

Waste Collection:

Collect all desmethoxyyangonin waste, including pure compound, contaminated labware

(e.g., pipette tips, vials), and solutions, in a designated and clearly labeled hazardous

waste container.
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The container must be made of a material compatible with the waste and should be kept

securely closed when not in use.

Waste Segregation:

Do not mix desmethoxyyangonin waste with incompatible materials such as strong

acids, strong bases, or strong oxidizing/reducing agents[1].

If dissolved in a solvent, the solvent's own disposal requirements must also be considered.

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the name

"Desmethoxyyangonin," and the associated hazard symbols (e.g., harmful,

environmentally hazardous).

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from general laboratory traffic and sources of ignition.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste management company to arrange for the pickup and disposal of the

hazardous waste.

Provide them with the Safety Data Sheet (SDS) for desmethoxyyangonin to ensure they

are fully aware of the material's hazards.

Spill Management:

In case of a spill, evacuate personnel to a safe area[3].

Wear appropriate PPE, including respiratory protection if dust is generated[2][3].

Avoid dust formation[3].
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Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal[3].

Prevent the spilled material from entering drains or waterways[2][3].

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

desmethoxyyangonin in a laboratory setting.
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Start: Desmethoxyyangonin Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Segregate from Incompatible
Materials (Acids, Bases, Oxidizers)

Store Sealed Container in
Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS)
or Approved Waste Contractor

Provide Safety Data Sheet (SDS)
to Waste Disposal Personnel

End: Waste Transferred for
Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of desmethoxyyangonin.

Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the Safety Data Sheet (SDS) for desmethoxyyangonin and consultation with your
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institution's Environmental Health and Safety (EHS) department. Always adhere to all local,

state, and federal regulations regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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